Cas no 1274903-77-3 (4-(4-Fluorophenyl)-N-(4-methoxyphenyl)-1,3-thiazol-2-amine;hydrobromide)

• Product Name: 4-(4-Fluorophenyl)-N-(4-methoxyphenyl)-1,3-thiazol-2-amine;hydrobromide
• CAS No: 1274903-77-3
• MF: C₁₆H₁₄BrFN₂OS
• MW: 381.262565135956
• MDL: MFCD01114507
• CID: 4692675
• Update Time: 2025-05-21

4-(4-Fluorophenyl)-N-(4-methoxyphenyl)-1,3-thiazol-2-amine;hydrobromide Chemical and Physical Properties

Names and Identifiers

• (4-(4-FLUOROPHENYL)(2,5-THIAZOLYL))(4-METHOXYPHENYL)AMINE, HYDROBROMIDE
• 4-(4-fluorophenyl)-N-(4-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide
• 4-(4-Fluorophenyl)-N-(4-methoxyphenyl)-1,3-thiazol-2-amine;hydrobromide

• MDL： MFCD01114507
• Inchi： 1S/C16H13FN2OS.BrH/c1-20-14-8-6-13(7-9-14)18-16-19-15(10-21-16)11-2-4-12(17)5-3-11;/h2-10H,1H3,(H,18,19);1H
• InChI Key： IMZZYIUHDRGGKX-UHFFFAOYSA-N
• SMILES： Br.S1C=C(C2C=CC(=CC=2)F)N=C1NC1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 317
• Topological Polar Surface Area: 62.4

Additional information on 4-(4-Fluorophenyl)-N-(4-methoxyphenyl)-1,3-thiazol-2-amine;hydrobromide

Comprehensive Guide to 4-(4-Fluorophenyl)-N-(4-methoxyphenyl)-1,3-thiazol-2-amine Hydrobromide (CAS No. 1274903-77-3)

4-(4-Fluorophenyl)-N-(4-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide (CAS 1274903-77-3) is a specialized organic compound gaining attention in pharmaceutical research and material science. This thiazole derivative combines a fluorophenyl group with a methoxyphenylamine structure, creating unique chemical properties valuable for drug discovery and advanced material applications.

The molecular structure features a central 1,3-thiazole ring substituted at the 2-position with an amine group linked to a 4-methoxyphenyl moiety, while the 4-position carries a 4-fluorophenyl substituent. The hydrobromide salt form enhances stability and solubility, making it particularly useful in formulation development. Researchers are investigating this compound's potential as a kinase inhibitor scaffold, with particular interest in its possible applications in targeted therapies.

Recent studies highlight the growing importance of fluorinated thiazole compounds in medicinal chemistry. The presence of both fluorine and methoxy groups in 4-(4-Fluorophenyl)-N-(4-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide allows for optimal hydrogen bonding and lipophilic interactions with biological targets. Pharmaceutical companies are exploring its potential as a building block for next-generation small molecule drugs, especially in areas requiring precise molecular recognition.

From a synthetic chemistry perspective, this compound demonstrates interesting reactivity patterns. The thiazole core offers multiple sites for further functionalization, while the hydrobromide counterion provides improved crystallinity for characterization. Current research focuses on optimizing synthetic routes to 4-(4-fluorophenyl)thiazole derivatives, with this compound serving as a key intermediate in several synthetic pathways.

The material science applications of CAS 1274903-77-3 are equally promising. Its molecular architecture suggests potential utility in organic electronic materials, particularly as a charge transport component in thin-film devices. The balanced electron-donating (methoxy) and electron-withdrawing (fluoro) substituents create an interesting electronic profile that researchers are evaluating for various optoelectronic applications.

Analytical characterization of 4-(4-Fluorophenyl)-N-(4-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide typically involves HPLC, NMR (both ¹H and ¹³C), and mass spectrometry. The compound generally appears as a white to off-white crystalline powder with good stability under standard storage conditions. Its solubility profile makes it suitable for various formulation approaches, a key consideration in pharmaceutical development.

Market trends indicate growing demand for specialized heterocyclic building blocks like this thiazole derivative. As drug discovery programs increasingly focus on targeted molecular therapies, compounds with precise substitution patterns become more valuable. The unique combination of fluorine and methoxy substituents in 1274903-77-3 positions it as a potentially important intermediate in several therapeutic areas.

Quality control protocols for 4-(4-Fluorophenyl)-N-(4-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide typically specify purity levels ≥95% by HPLC, with strict limits on residual solvents and heavy metals. Advanced purification techniques such as recrystallization or preparative HPLC are often employed to meet the stringent requirements of pharmaceutical applications. The compound's stability under various pH conditions is currently under investigation by several research groups.

Environmental and safety considerations for CAS 1274903-77-3 follow standard laboratory chemical handling procedures. While not classified as highly hazardous, proper personal protective equipment is recommended when handling the compound in powder form. Researchers are advised to consult the material safety data sheet for specific handling instructions and disposal guidelines.

The future research directions for this compound include exploring its structure-activity relationships in various biological systems and investigating its potential as a template for selective enzyme inhibitors. Its molecular features make it particularly interesting for studying protein-ligand interactions in drug discovery programs focusing on precision medicine approaches.

For synthetic chemists and pharmaceutical researchers, 4-(4-Fluorophenyl)-N-(4-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide represents an attractive scaffold for further derivatization. The presence of multiple functional groups allows for diverse chemical modifications, enabling the creation of compound libraries for high-throughput screening programs. Current literature suggests this structural motif may have applications beyond medicinal chemistry, including materials science and chemical biology.

As the pharmaceutical industry continues to explore fluorinated heterocycles, compounds like 1274903-77-3 are likely to see increased research attention. Their ability to modulate biological activity through subtle electronic and steric effects makes them valuable tools in modern drug discovery. The compound's commercial availability and well-characterized properties facilitate its adoption in various research programs.

In conclusion, 4-(4-Fluorophenyl)-N-(4-methoxyphenyl)-1,3-thiazol-2-amine hydrobromide (CAS 1274903-77-3) represents an important addition to the toolkit of medicinal chemists and materials scientists. Its unique structural features and demonstrated utility in various applications ensure its continued relevance in cutting-edge research. As understanding of structure-property relationships advances, this compound is poised to play a significant role in the development of novel therapeutic agents and functional materials.